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Introduction

Capillary Electrophoresis (CE) is a powerful analytical technique that separates components of
a mixture based on their electrophoretic mobility in an electric field. The choice of the
background electrolyte (BGE) is crucial for achieving optimal separation. While not extensively
documented in readily available literature, an ammonium malate buffer system can be
theoretically applied for the separation of various analytes, particularly small organic acids and
for potential chiral separations, owing to the buffering capacity of malate and the conductivity of
the ammonium ion.

These application notes provide a detailed, representative protocol for the use of ammonium
malate as a background electrolyte in capillary zone electrophoresis (CZE) for the analysis of a
standard mixture of organic acids. The protocols are based on established principles of CE for
similar applications.

Principle of Separation

In an aqueous solution, malic acid exists in equilibrium with its conjugate bases, malate and
hydrogen malate. By preparing a buffer with ammonium hydroxide, an ammonium malate
BGE can be established at a pH suitable for the analysis of acidic compounds. At a pH above
the pKa values of target organic acids, these analytes will be anionic and migrate toward the
anode. However, the strong electroosmotic flow (EOF) in a typical fused-silica capillary will

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b3049338?utm_src=pdf-interest
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

carry all species, including the anions, toward the cathode and the detector. The differential

migration of the analytes based on their charge-to-size ratio allows for their separation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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